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Compound of Interest

Compound Name:
3-Bromo-1-methyl-4-nitro-1H-

indazole

Cat. No.: B11859771

Get Quote

As Senior Application Scientists, our primary objective is to empower researchers to achieve

their goals efficiently and, most importantly, safely. In the landscape of drug discovery and

organic synthesis, substituted indazoles are valuable scaffolds, serving as pivotal intermediates

for complex molecular architectures, particularly in the development of kinase inhibitors.[1] 3-
Bromo-1-methyl-4-nitro-1H-indazole (CAS No. 74209-19-1) is one such compound. Its

unique substitution pattern—a bromine atom, a methyl group, and a nitro group on the indazole

core—makes it a versatile building block.

However, this chemical reactivity also brings inherent hazards that demand a comprehensive

understanding and rigorous safety protocols. This guide moves beyond a standard Safety Data

Sheet (SDS) to provide a deeper, field-tested perspective on managing the risks associated

with this compound. We will dissect its hazard profile, outline self-validating handling protocols,

and provide the causal reasoning behind each safety recommendation, ensuring that scientific

integrity and personal safety are maintained at every step of your workflow.

Section 1: Comprehensive Hazard Profile and Risk
Assessment
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Understanding the specific threats posed by 3-Bromo-1-methyl-4-nitro-1H-indazole is the

foundation of safe laboratory practice. The compound's hazard profile is dictated by its

functional groups: the bromo and nitro groups, which contribute to its reactivity and toxicity, and

the indazole core itself. The Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals provides a clear, internationally recognized summary of its dangers.[2]

A critical analysis of the data from authoritative sources like PubChem reveals that this

compound is hazardous through multiple exposure routes.[2] It is not merely a mild irritant; it

poses a significant acute toxicity risk.
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Hazard

Classification
Category Hazard Statement

Implication for

Researchers

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

Accidental ingestion

can lead to significant

toxic effects. Strict

prohibition of eating,

drinking, or smoking in

the lab is mandatory.

[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin

The compound can be

absorbed through the

skin, causing systemic

toxicity. Use of

appropriate chemical-

resistant gloves is

non-negotiable.[2]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Direct contact can

cause inflammation,

redness, and

discomfort.

Contaminated clothing

must be removed

immediately.[2]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation

Direct contact with

eyes can cause

significant, potentially

lasting damage.

Chemical safety

goggles and/or a face

shield are essential.[2]

Acute Toxicity,

Inhalation

Category 4 H332: Harmful if

inhaled

As a solid powder,

aerosolization during

handling is a primary

risk. All weighing and

transfers must be
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conducted within a

certified chemical

fume hood.[2]

Specific target organ

toxicity, single

exposure

Category 3
H335: May cause

respiratory irritation

Inhalation of the dust

can irritate the

respiratory tract,

leading to coughing

and discomfort.[2]

This data is synthesized from the GHS classifications provided by PubChem.[2]

The causality behind these classifications is rooted in the compound's chemical nature.

Halogenated nitroaromatic compounds can interfere with cellular processes, and their

absorption requires a multi-layered protective strategy encompassing engineering controls,

personal protective equipment (PPE), and meticulous handling techniques.

Section 2: The Self-Validating Safety Workflow:
From Receipt to Disposal
To ensure safety, we must treat the lifecycle of 3-Bromo-1-methyl-4-nitro-1H-indazole within

the laboratory as a closed, controlled system. The following diagram and protocol outline a

workflow designed with critical control points to minimize exposure and prevent accidental

release.
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Preparation & Engineering Controls

Material Handling (in Fume Hood)

Post-Procedure & Waste Management

1. Verify Fume Hood
Certification & Airflow

2. Don Correct PPE
(Gloves, Goggles, Lab Coat)

3. Unpack & Inspect
Primary Container

Enter Controlled
Workspace

4. Weigh Solid
(Use anti-static weigh boat)

5. Dissolve/Suspend
in Solvent

6. Add to Reaction Vessel

7. Decontaminate Glassware
& Surfaces

Procedure
Complete

8. Segregate Waste
(Halogenated Organic Solid/Liquid)

9. Label & Store Waste
for Professional Disposal

Click to download full resolution via product page

Caption: Laboratory Workflow for 3-Bromo-1-methyl-4-nitro-1H-indazole.
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Section 3: Detailed Experimental Protocols for Safe
Handling
The following protocols are designed to be self-validating systems. Each step is a checkpoint to

ensure the integrity of the safety envelope.

Personal Protective Equipment (PPE) and Engineering
Controls
The principle of "as low as reasonably practicable" (ALARP) exposure dictates a multi-barrier

approach.

Primary Engineering Control: All handling of 3-Bromo-1-methyl-4-nitro-1H-indazole solid

must be performed inside a certified chemical fume hood with a face velocity of 80-120 feet

per minute. This is the most critical step to prevent inhalation of aerosolized powder.[3]

Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around

the eyes, conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[3][4] If there

is a significant splash risk, a full-face shield should be worn in addition to goggles.

Skin and Body Protection:

Gloves: Wear nitrile gloves as a minimum. Given the compound's dermal toxicity, double-

gloving is a recommended best practice. Change gloves immediately if contamination is

suspected.

Lab Coat: A flame-resistant lab coat, fully buttoned, is mandatory to protect against

splashes and contamination of personal clothing.[5]

Respiratory Protection: Under normal operating conditions within a functioning fume hood, a

respirator should not be necessary. However, if engineering controls fail or for emergency

spill response, a NIOSH/MSHA or European Standard EN 149 approved respirator with a

particulate filter is required.[3][4]

Step-by-Step Handling Protocol
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Preparation: Before retrieving the chemical, ensure your workspace in the fume hood is

clean and uncluttered. Assemble all necessary equipment (spatulas, weigh boats, glassware,

solvent).

Weighing:

Place an analytical balance inside the fume hood if possible. If not, tare your container,

add the chemical inside the hood, and seal the container before moving it to the balance

for weighing.

Use an anti-static weigh boat or paper to prevent the fine powder from dispersing due to

static electricity.

Handle the container and spatula with deliberate, slow movements to avoid creating

airborne dust.

Dissolution:

Add the weighed solid to your reaction vessel inside the fume hood.

Slowly add the desired solvent, directing the stream to the side of the vessel to avoid

splashing the solid.

If sonication or heating is required for dissolution, ensure the vessel is securely capped or

fitted with a condenser to prevent vapor release.

Post-Handling Decontamination:

Thoroughly wipe down the spatula, weigh boat, and any surfaces in the fume hood with a

solvent-soaked towel (e.g., ethanol or acetone).

Dispose of the used weigh boat and cleaning materials as solid hazardous waste.[5]

Wash hands thoroughly with soap and water after removing gloves.[3]

Section 4: Emergency Response and Waste
Disposal

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pdf.benchchem.com/1292/Proper_Disposal_of_3_Bromo_6_chloro_4_nitro_1H_indazole_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3777509&productDescription=3-BROMO-1H-INDAZOLE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11859771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove all contaminated clothing while flushing. Seek immediate medical

attention.[6]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[3]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, perform artificial respiration (avoiding mouth-to-mouth).

Call for immediate medical assistance.[6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention and show the Safety Data Sheet to the attending physician.[6]

Spill: For a small spill inside a fume hood, use an absorbent, non-reactive material to collect

the powder. Decontaminate the area with a suitable solvent. For larger spills, evacuate the

area and contact your institution's environmental health and safety (EHS) department.

Waste Management
Improper disposal is a critical safety and compliance failure. 3-Bromo-1-methyl-4-nitro-1H-
indazole waste must be treated as hazardous.

Waste Segregation: This compound is a halogenated nitroaromatic. It must be segregated

into a "Halogenated Organic Waste" stream. Do not mix it with non-halogenated waste.[5]

Containerization:

Solid Waste: All contaminated disposables (gloves, weigh paper, absorbent pads) must be

placed in a clearly labeled, sealed plastic bag or container for solid hazardous waste.

Liquid Waste: Unused solutions or reaction mixtures should be collected in a dedicated,

properly vented, and clearly labeled container for halogenated liquid waste.
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Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "3-Bromo-1-methyl-4-nitro-1H-indazole," and the associated hazards (e.g., Toxic,

Irritant).[5] Follow all local and national regulations for hazardous waste accumulation and

disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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